Cas no 2485-90-7 (Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro-)

Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro- structure
2485-90-7 structure
Product Name:Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro-
CAS No:2485-90-7
MF:C14H8N4O8
MW:360.235322952271
CID:275046
PubChem ID:6106908
Update Time:2025-04-19

Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1-[(E)-2-(2,4-dinitrophenyl)ethenyl]-2,4-dinitrobenzene
    • 2,2',4,4'-Tetranitro-stilben
    • 2,2',4,4'-tetranitrostilbene
    • 2,4,2',4'-Tetranitro-stilben
    • 2,4,2',4'-tetranitro-stilbene
    • AC1O0ZPA
    • NSC516805
    • AKOS024419223
    • SCHEMBL13767769
    • 2485-90-7
    • DTXSID00422026
    • NSC-516805
    • Benzene,1,1'-(1,2-ethenediyl)bis[2,4-dinitro-
    • Inchi: 1S/C14H8N4O8/c19-15(20)11-5-3-9(13(7-11)17(23)24)1-2-10-4-6-12(16(21)22)8-14(10)18(25)26/h1-8H/b2-1+
    • InChI Key: RIXMHPATNAIPPM-OWOJBTEDSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1/C=C/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 360.03424
  • Monoisotopic Mass: 360.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 183A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.637
  • Boiling Point: 508.2°Cat760mmHg
  • Flash Point: 244.4°C
  • Refractive Index: 1.752
  • PSA: 172.56
  • LogP: 5.58260
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